2-bromo-N-(5-(4-chlorobenzyl)thiazol-2-yl)benzamide

• IUPAC Name: 2-bromo-N-[5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C17H12BrClN2OS/c18-15-4-2-1-3-14(15)16(22)21-17-20-10-13(23-17)9-11-5-7-12(19)8-6-11/h1-8,10H,9H2,(H,20,21,22)
• InChI Key: OAIGJCCKSPYCMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=NC=C(S2)CC3=CC=C(C=C3)Cl)Br
• Molecular Formula: C17H12BrClN2OS
• Molecular Weight: 407.7 g/mol

Description

“2-bromo-N-(5-(4-chlorobenzyl)thiazol-2-yl)benzamide” is a chemical compound that belongs to the class of thiazoles. Thiazoles are important heterocyclics exhibiting diverse biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. The compound was synthesized and structurally confirmed by 1H NMR, 13C NMR, HRMS and single-crystal x-ray diffraction. The synthesis process typically involves the reaction of the appropriate precursors under controlled conditions.

Molecular Structure Analysis

The molecular structure of “2-bromo-N-(5-(4-chlorobenzyl)thiazol-2-yl)benzamide” can be represented by the linear formula C17H12BrClN2OS. The compound belongs to the monoclinic system with space group P21/c.

Scientific Research Applications

Antibacterial Activity

• Research : Scientists have explored the antibacterial effects of 2-bromo-N-(5-(4-chlorobenzyl)thiazol-2-yl)benzamide against various bacterial strains. .

Anti-Inflammatory Potential

Cancer Research

Enzyme Inhibition

Molecular Docking Studies

Chemical Biology and Fragment-Based Drug Design

Future Directions

The future directions for “2-bromo-N-(5-(4-chlorobenzyl)thiazol-2-yl)benzamide” could involve further exploration of its biological activities and potential applications in medicine and other fields. Thiazoles have shown promise in a variety of areas, including as potential therapeutic agents.

Mechanism of Action

Target of Action

It’s worth noting that thiazole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, making thiazole derivatives valuable for developing new therapeutic agents .

Mode of Action

Thiazole derivatives have been reported to interact with their targets, causing changes that result in various biological activities . For instance, some thiazole derivatives have been found to bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks .

Biochemical Pathways

Thiazole derivatives have been known to impact a broad range of biochemical pathways due to their diverse biological activities . These effects can lead to downstream changes, such as the inhibition of certain enzymes or the activation of specific cellular responses .

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Action Environment

Factors such as ph, temperature, and the presence of other compounds can potentially affect the action of thiazole derivatives .